Cas no 1049756-71-9 (3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl))

• Product Name: 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl)
• CAS No: 1049756-71-9
• MF: C₁₀H₁₄ClFN₂
• MW: 216.682964801788
• MDL: MFCD08087469
• CID: 5156719
• Update Time: 2026-03-04

3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl) Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl)

• MDL： MFCD08087469
• Inchi： 1S/C10H13FN2.ClH/c11-9-7-8(12)3-4-10(9)13-5-1-2-6-13;/h3-4,7H,1-2,5-6,12H2;1H
• InChI Key： MWFPXUBYACVXGU-UHFFFAOYSA-N
• SMILES： FC1C=C(N)C=CC=1N1CCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl)

Research Brief on 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl) (CAS: 1049756-71-9): Recent Advances and Applications

3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl) (CAS: 1049756-71-9) is a fluorinated aniline derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, particularly in the context of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

One of the key areas of interest for 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl) is its utility in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent publications have demonstrated that this compound serves as a valuable building block for the development of selective kinase inhibitors, owing to its ability to modulate the binding affinity and specificity of the resulting molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this intermediate in the synthesis of a novel class of JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative neoplasms.

In addition to its applications in kinase inhibitor development, 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl) has also been explored as a precursor for the synthesis of fluorescent probes and imaging agents. The fluorine atom in its structure provides a handle for further functionalization, enabling the incorporation of radiolabels or other reporter groups. A recent study in ACS Chemical Biology described the use of this compound in the design of a fluorescent probe for real-time monitoring of enzymatic activity in live cells, showcasing its potential in chemical biology research.

From a synthetic chemistry perspective, the compound's stability and reactivity make it an attractive candidate for scalable production. Recent advancements in catalytic fluorination and pyrrolidine ring functionalization have further streamlined its synthesis, as detailed in a 2022 Organic Process Research & Development article. These methodological improvements have reduced the cost and complexity of producing 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl), thereby facilitating its broader adoption in pharmaceutical research.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this intermediate. Recent pharmacokinetic studies have highlighted issues such as metabolic instability and limited bioavailability, which necessitate further structural modifications. Ongoing research is focused on addressing these limitations through rational drug design and formulation strategies, as discussed in a 2023 review in Drug Discovery Today.

In conclusion, 3-Fluoro-4-(pyrrolidin-1-yl)aniline (2HCl) (CAS: 1049756-71-9) represents a valuable tool in the chemical biology and pharmaceutical research toolkit. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and imaging applications, underscores its importance in the field. Future research directions may include the exploration of its utility in other therapeutic areas, such as neurodegenerative diseases, as well as the development of more efficient synthetic routes to enhance its accessibility for the research community.